Cas no 1807072-52-1 (Methyl 2-bromo-3-chloropyridine-6-acetate)

• Product Name: Methyl 2-bromo-3-chloropyridine-6-acetate
• CAS No: 1807072-52-1
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 4900305
• Update Time: 2025-10-29

Methyl 2-bromo-3-chloropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloropyridine-6-acetate

• Inchi： 1S/C8H7BrClNO2/c1-13-7(12)4-5-2-3-6(10)8(9)11-5/h2-3H,4H2,1H3
• InChI Key： BNOQCGHWTWSYSM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CC(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-chloropyridine-6-acetate

Methyl 2-bromo-3-chloropyridine-6-acetate: A Comprehensive Overview

Methyl 2-bromo-3-chloropyridine-6-acetate, with the CAS number 1807072-52-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and is characterized by the presence of a methyl ester group at the 6-position, along with bromine and chlorine substituents at the 2 and 3 positions, respectively. The structure of this compound makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of Methyl 2-bromo-3-chloropyridine-6-acetate in the synthesis of bioactive molecules. Its unique combination of substituents allows for selective reactivity, enabling the formation of diverse products through nucleophilic aromatic substitution or other reaction pathways. For instance, researchers have utilized this compound as an intermediate in the synthesis of novel agrochemicals, where its ability to undergo specific transformations has led to improved crop protection agents.

The synthesis of Methyl 2-bromo-3-chloropyridine-6-acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination and chlorination of pyridine derivatives, followed by esterification to introduce the methyl acetate group. The choice of reagents and solvents plays a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these synthesis routes, making them more efficient and environmentally friendly.

In terms of applications, Methyl 2-bromo-3-chloropyridine-6-acetate has found utility in various industries. Its use as an intermediate in pharmaceutical chemistry has been particularly noteworthy, where it serves as a precursor for drugs targeting specific biological pathways. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

From a safety standpoint, understanding the handling and storage requirements of Methyl 2-bromo-3-chloropyridine-6-acetate is essential. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid exposure during handling. Its stability under various environmental conditions has been extensively studied, with recent research emphasizing its resistance to photodegradation and hydrolysis under normal storage conditions.

Looking ahead, ongoing research into Methyl 2-bromo-3-chloropyridine-6-acetate continues to uncover new potential applications. For example, its role in catalytic cycles for organic synthesis is an area that holds significant promise. By leveraging its unique reactivity profile, chemists are exploring innovative ways to streamline complex synthetic pathways, thereby reducing costs and improving efficiency in industrial processes.

In conclusion, Methyl 2-bromo-3-chloropyridine-6-acetate (CAS No. 1807072-52-1) stands out as a valuable compound with a wide range of applications across multiple disciplines. Its versatility as a chemical building block, combined with recent advancements in its synthesis and application methodologies, underscores its importance in modern chemical research and industry.